Cas no 15558-50-6 (3-(2-Methylaminoethyl)indol-5-ol oxalate)
3-(2-Methylaminoethyl)indol-5-ol oxalate Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Methylaminoethyl)indol-5-ol oxalate
- 5-HYDROXY-N-OMEGA-METHYLTRYPTAMINE, OXALATE SALT *
- 5-Hydroxy-Nω-methyltryptamine oxalate
- N-ω-METHYLSEROTONIN OXALATE SALT
- Einecs 239-611-4
- N-METHYLSEROTONIN HYDROGENOXALATE
- N-METHYLSEROTONIN OXALATE
- NSC 91541
- SR-01000075980
- Nomega-Methylserotonin oxalate salt
- HMS3371J12
- 5-Hydroxy-N omega -methyltryptamine oxalate
- 5-Hydroxy-N-omega-methyltryptamine, oxalate salt
- FT-0620492
- 1h-indol-5-ol, 3-[2-(methylamino)ethyl]-, ethanedioate (1:1) (salt)
- SMR000326801
- CHEMBL1256286
- NCGC00261428-01
- LP00743
- AKOS024282337
- 3-(2-(Methylamino)ethyl)-1H-indol-5-ol oxalate
- HMS2234N19
- Nomega-Methyl-5-hydroxy??trypt??amine oxalate salt, >=98% (alkalimetric)
- NS00051885
- 5-Hydroxy-Nomega-methyltryptamine oxalate, 99%
- SCHEMBL1320479
- 1H-Indol-5-ol,3-[2-(methylamino)ethyl]-,ethanedioate(1:1)
- NSC91541
- 3-[2-(methylamino)ethyl]-1H-indol-5-ol;oxalic acid
- NSC-91541
- M 1514
- J-012764
- CCG-222047
- 1975-81-1
- N-Omega-methylserotonin oxalate salt
- MFCD00013159
- N omega -Methyl-5-hydroxytryptamine oxalate salt
- N-Methyl Serotonin Oxalate Salt
- Tox21_500743
- 15558-50-6
- N-omega-Methylserotonin
- DTXSID80293695
- Nomega'-Methyl-5-hydroxy trypt amine oxalate salt
- MLS000859941
- SR-01000075980-1
- HMS3262E08
- Nomega-Methyl-5-hydroxy-trypt-amine oxalate salt
- 3-[2-(methylamino)ethyl]-1H-indol-5-ol; oxalic acid
- PD015056
- EU-0100743
- H-7000
- NCGC00094085-01
- N-omega-Methyl-5-hydroxytryptamine oxalate salt
- DB-043275
- N-METHYLSEROTONIN; OXALIC ACID
- DYOZWAJOUTVNAF-UHFFFAOYSA-N
- 1H-Indol-5-ol, 3-[2-(methylamino)ethyl]-, ethanedioate (1:1); 1H-Indol-5-ol, 3-[2-(methylamino)ethyl]-, ethanedioate (1:1) (salt) (9CI); Indol-5-ol, 3-[2-(methylamino)ethyl]-, oxalate (1:1) (salt) (8CI); N-Methyl-5-hydroxytryptamine hydrogen oxalate; N-Methylserotonin oxalate; NSC 91541
- DTXCID90244835
-
- Inchi: 1S/C11H14N2O.C2H2O4/c1-12-5-4-8-7-13-11-3-2-9(14)6-10(8)11;3-1(4)2(5)6/h2-3,6-7,12-14H,4-5H2,1H3;(H,3,4)(H,5,6)
- InChI Key: DYOZWAJOUTVNAF-UHFFFAOYSA-N
- SMILES: OC1C=CC2=C(C=1)C(=CN2)CCNC.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 280.10600
- Monoisotopic Mass: 280.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 123A^2
Experimental Properties
- Color/Form: Not determined
- Density: g/cm3
- Melting Point: 161-162 °C (dec.)(lit.)
- Boiling Point: 402.6ºC at 760mmHg
- Flash Point: 197.3ºC
- PSA: 122.65000
- LogP: 1.18190
- Solubility: Not determined
3-(2-Methylaminoethyl)indol-5-ol oxalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69348-50mg |
5-hydroxy-Nω-methyl Tryptamine (oxalate) |
15558-50-6 | 98% | 50mg |
¥916.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69348-100mg |
5-hydroxy-Nω-methyl Tryptamine (oxalate) |
15558-50-6 | 98% | 100mg |
¥1748.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69348-250mg |
5-hydroxy-Nω-methyl Tryptamine (oxalate) |
15558-50-6 | 98% | 250mg |
¥3756.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69348-500mg |
5-hydroxy-Nω-methyl Tryptamine (oxalate) |
15558-50-6 | 98% | 500mg |
¥6640.00 | 2022-04-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-254833-100 mg |
5-Hydroxy-Nω-methyltryptamine oxalate, |
15558-50-6 | 100MG |
¥1,068.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-254833-100mg |
5-Hydroxy-Nω-methyltryptamine oxalate, |
15558-50-6 | 100mg |
¥1068.00 | 2023-09-05 | ||
| A2B Chem LLC | AA77590-50mg |
N-OMEGA-METHYLSEROTONIN OXALATE SALT |
15558-50-6 | >95.00% | 50mg |
$228.00 | 2024-01-03 | |
| A2B Chem LLC | AA77590-100mg |
N-OMEGA-METHYLSEROTONIN OXALATE SALT |
15558-50-6 | >95.00% | 100mg |
$344.00 | 2024-01-03 | |
| A2B Chem LLC | AA77590-250mg |
N-OMEGA-METHYLSEROTONIN OXALATE SALT |
15558-50-6 | >95.00% | 250mg |
$640.00 | 2024-01-03 | |
| A2B Chem LLC | AA77590-500mg |
N-OMEGA-METHYLSEROTONIN OXALATE SALT |
15558-50-6 | >95.00% | 500mg |
$1056.00 | 2024-01-03 |
3-(2-Methylaminoethyl)indol-5-ol oxalate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 3-(2-Methylaminoethyl)indol-5-ol oxalate
Comprehensive Guide to 3-(2-Methylaminoethyl)indol-5-ol oxalate (CAS No. 15558-50-6): Properties, Applications, and Research Insights
3-(2-Methylaminoethyl)indol-5-ol oxalate (CAS No. 15558-50-6) is a chemically significant compound that has garnered attention in various research and industrial applications. This article delves into its molecular structure, properties, and the latest advancements in its utilization, addressing common queries and trending topics in the field.
The compound, often referred to by its systematic name 3-(2-Methylaminoethyl)indol-5-ol oxalate, belongs to the class of indole derivatives. Indole compounds are widely studied due to their presence in natural products and pharmaceuticals. The oxalate salt form of this compound enhances its stability and solubility, making it suitable for various applications.
One of the key features of 3-(2-Methylaminoethyl)indol-5-ol oxalate is its molecular structure, which includes a methylaminoethyl group attached to the indole ring. This structural motif is often explored in medicinal chemistry for its potential biological activity. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of more complex molecules.
In recent years, the demand for indole derivatives has surged, driven by their applications in drug discovery and development. The compound 15558-50-6 is no exception, with studies highlighting its potential in neurological and metabolic research. Its oxalate form further broadens its utility in formulations requiring improved bioavailability.
The synthesis of 3-(2-Methylaminoethyl)indol-5-ol oxalate typically involves multi-step organic reactions, starting from readily available indole precursors. Advanced techniques such as chromatography and spectroscopy are employed to ensure high purity and characterization. These methods are critical for meeting the stringent requirements of pharmaceutical and research-grade materials.
From an industrial perspective, the scalability of producing 3-(2-Methylaminoethyl)indol-5-ol oxalate is a topic of interest. Manufacturers are optimizing processes to reduce costs and environmental impact, aligning with the growing emphasis on green chemistry. This aligns with the broader trend of sustainable chemical production, a hot topic among researchers and industry stakeholders.
Another area of exploration is the compound's potential in neurochemical research. Given the structural similarity to certain neurotransmitters, 3-(2-Methylaminoethyl)indol-5-ol oxalate is being studied for its interactions with neural receptors. Such studies could pave the way for novel therapeutic agents targeting neurological disorders.
In addition to its pharmaceutical applications, 15558-50-6 is also investigated in material science. Its unique properties make it a candidate for developing advanced materials with specific optical or electronic characteristics. This multidisciplinary appeal underscores the versatility of indole-based compounds.
For researchers and procurement specialists, understanding the storage and handling of 3-(2-Methylaminoethyl)indol-5-ol oxalate is crucial. Proper storage conditions, typically in a cool, dry environment, ensure the compound's longevity and efficacy. Suppliers often provide detailed technical data sheets to guide users in handling this material safely.
The market for 3-(2-Methylaminoethyl)indol-5-ol oxalate is evolving, with increasing demand from both academic and industrial sectors. Companies specializing in fine chemicals are expanding their portfolios to include this compound, catering to the needs of diverse research projects. Pricing and availability can vary, so staying updated with supplier catalogs is advisable.
In conclusion, 3-(2-Methylaminoethyl)indol-5-ol oxalate (CAS No. 15558-50-6) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, material science, and beyond, driven by ongoing research and technological advancements. As the field progresses, this compound is likely to remain a focal point for innovation and discovery.
15558-50-6 (3-(2-Methylaminoethyl)indol-5-ol oxalate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)